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For Researchers, Scientists, and Drug Development Professionals

Introduction
Acedoben, chemically known as 4-acetamidobenzoic acid, is a derivative of para-

aminobenzoic acid (PABA), a well-established building block in medicinal chemistry.[1][2] While

PABA and its derivatives have been explored for a wide range of therapeutic applications,

including antimicrobial and anti-inflammatory agents, Acedoben is most notably recognized as

a key component of the immunomodulatory drug Inosine Pranobex.[1][3] This technical guide

provides a comprehensive overview of Acedoben, focusing on its physicochemical properties,

synthesis, and its role within the context of its primary pharmaceutical application.

Physicochemical Properties of Acedoben
Acedoben is a white to off-white solid crystalline powder.[4] Its fundamental physicochemical

characteristics are crucial for its application in pharmaceutical formulations and research.
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Property Value Reference(s)

IUPAC Name 4-acetamidobenzoic acid [5]

Synonyms

N-Acetyl-PABA, 4-

Carboxyacetanilide, p-

Acetamidobenzoic acid

[5]

CAS Number 556-08-1 [5]

Molecular Formula C₉H₉NO₃ [5]

Molar Mass 179.175 g·mol⁻¹ [5]

Melting Point 259 to 262 °C (decomposes) [5]

Solubility

Slightly soluble in DMSO and

Methanol. Insoluble in water

and ether.

[1][4]

pKa 4.28 (at 25°C) [4]

Synthesis of Acedoben
The synthesis of Acedoben (4-acetamidobenzoic acid) is typically achieved through the

acetylation of para-aminobenzoic acid (PABA). Several methods have been described, with a

common laboratory-scale procedure involving the use of acetic anhydride.

Experimental Protocol: Acetylation of p-Aminobenzoic
Acid
Materials:

p-Aminobenzoic acid (PABA)

Ethyl acetate

Acetic anhydride

Ethanol
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Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating and stirring apparatus

Filtration apparatus

Procedure:

Dissolve p-aminobenzoic acid in ethyl acetate in a round-bottom flask equipped with a

magnetic stirrer.

With continuous stirring, add acetic anhydride to the solution.

Heat the reaction mixture to approximately 70°C and maintain this temperature for a

sufficient duration to ensure the completion of the acetylation reaction.

After the reaction is complete, cool the mixture to room temperature to allow for the

precipitation of the product.

Collect the crude product by filtration.

Wash the collected solid twice with water to remove any unreacted starting materials and

byproducts.

For purification, recrystallize the crude Acedoben from ethanol.

Dry the purified crystals to obtain the final product.

This is a generalized protocol based on common organic synthesis methods.[4] Researchers

should consult specific literature for optimized reaction conditions and safety precautions.

p-Aminobenzoic Acid
(in Ethyl Acetate)

Reaction Mixture

Acetic Anhydride

Heat to 70°C Cooling & Precipitation Filtration Washing with Water Recrystallization
(from Ethanol) Purified Acedoben
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Click to download full resolution via product page

Synthesis Workflow of Acedoben

Biological Activity and Mechanism of Action
The biological significance of Acedoben is primarily understood through its role as a

component of the drug Inosine Pranobex (also known as Inosine Acedoben Dimepranol).[6][7]

Inosine Pranobex is a synthetic complex of inosine and the salt of Acedoben with N,N-

dimethylaminoisopropanol, in a 1:3 molar ratio.[7] This complex exhibits immunomodulatory

and antiviral properties.[7][8]

It is important to note that there is limited publicly available data on the standalone biological

activity of Acedoben. Its effects are generally considered in the context of the Inosine

Pranobex complex.

The proposed mechanism of action for Inosine Pranobex involves the potentiation of the host's

immune response.[7][8] It is believed to enhance cell-mediated immunity by:

Promoting T-lymphocyte differentiation and proliferation: Inosine Pranobex has been shown

to induce a Th1-type response, leading to an increase in pro-inflammatory cytokines such as

IL-2 and IFN-γ.[7][8]

Enhancing the activity of Natural Killer (NK) cells: Studies have indicated that the drug can

increase the cytotoxicity of NK cells.[8]

Potentiating macrophage phagocytosis: The complex may also stimulate the phagocytic

activity of macrophages.[9]

The antiviral effects of Inosine Pranobex are thought to be a consequence of this enhanced

immune response, rather than a direct action on viral particles.[10]
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Proposed Mechanism of Inosine Pranobex

Conclusion
Acedoben, a derivative of para-aminobenzoic acid, is a chemically well-characterized molecule

with established synthesis protocols. While its standalone biological activity is not extensively

documented, its integral role in the immunomodulatory drug Inosine Pranobex highlights its

significance in pharmaceutical development. Further research into the specific contributions of

Acedoben to the activity of the Inosine Pranobex complex could provide deeper insights into

its therapeutic potential and inform the design of new immunomodulatory agents. This guide

serves as a foundational resource for researchers and scientists engaged in the study and

application of PABA derivatives in drug discovery and development.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b196010?utm_src=pdf-body-img
https://www.benchchem.com/product/b196010?utm_src=pdf-body
https://www.benchchem.com/product/b196010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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